Cas no 904814-58-0 (1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 904814-58-0
• MF: C₁₇H₁₄ClFN₄O
• MW: 344.770665645599
• CID: 5425352
• PubChem ID: 9151565
• Update Time: 2025-05-20

1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3296-0264
• CCG-310089
• 904814-58-0
• 1-(5-chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• AKOS002309088
• VU0609273-1
• STK950226
• 1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H14ClFN4O/c1-10-7-8-12(18)9-15(10)23-11(2)16(21-22-23)17(24)20-14-6-4-3-5-13(14)19/h3-9H,1-2H3,(H,20,24)
• InChI Key： RGHBYGMNXKROJA-UHFFFAOYSA-N
• SMILES： N1(C2=CC(Cl)=CC=C2C)C(C)=C(C(NC2=CC=CC=C2F)=O)N=N1

Computed Properties

• Exact Mass: 344.0840169g/mol
• Monoisotopic Mass: 344.0840169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.82±0.70(Predicted)

Additional information on 1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 904814-58-0)

1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, identified by its CAS number 904814-58-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of this molecule incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a 5-chloro-2-methylphenyl substituent on the triazole ring enhances its lipophilicity and binding affinity, while the 2-fluorophenyl moiety introduces fluorine atoms, which are known to modulate metabolic stability and binding efficacy. Additionally, the 5-methyl group further fine-tunes the electronic distribution of the molecule, influencing its reactivity and interaction with biological targets.

In recent years, there has been a growing interest in developing novel compounds with triazole cores due to their broad spectrum of biological activities. Triazole derivatives have been extensively studied for their potential in treating various diseases, including infections, inflammation, and cancer. The compound in question, 1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, has shown promising results in preclinical studies as a potential lead for drug development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 5-chloro-2-methylphenyl group typically involves Friedel-Crafts alkylation or acylation reactions, followed by nucleophilic substitution to introduce the triazole ring. The subsequent attachment of the 2-fluorophenyl group is achieved through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Finally, the carboxamide functionality is incorporated through a reaction sequence involving cyanation followed by hydrolysis.

The pharmacological profile of 1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been extensively evaluated in vitro and in vivo. Studies have demonstrated its potent activity against various bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data indicate that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in immune responses.

The molecular interactions of this compound with biological targets have been a focus of recent research. Computational modeling and experimental techniques such as X-ray crystallography have been employed to elucidate the binding modes of 1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. These studies have revealed that the compound interacts with specific amino acid residues on its target proteins, leading to conformational changes that disrupt normal cellular functions. This insight into its mechanism of action provides valuable information for optimizing its therapeutic efficacy.

The synthetic pathways for this compound have been optimized to improve yield and purity. Recent advancements in green chemistry principles have led to the development of more sustainable synthetic routes that minimize waste and hazardous byproducts. These innovations not only enhance the efficiency of production but also align with global efforts to promote environmentally friendly chemical processes.

The potential applications of 1-(5-Chloro-2-methylphenyl)-N-(2-fluorophenyl)>->6-Carboxamide>6-Carboxamide>6-Carboxamide>6-Carboxamide>6-Carboxamide>6-Carboxamide>6-Carboxamide>6-Carboxamide amide (CAS No. 90481458 -0) extend beyond antimicrobial and anti-inflammatory uses. Its unique structural features make it a versatile scaffold for designing novel therapeutics targeting neurological disorders, cardiovascular diseases, and cancer. Ongoing research aims to explore these potential applications further.

The regulatory landscape for new pharmaceutical compounds requires rigorous testing and validation before they can be approved for clinical use. 1-(>g>>g>g>g>g>g>g>g g(5-Chloro) -N( ( ( -0) is currently undergoing preclinical evaluations to assess its safety and efficacy. These studies include toxicity assays, pharmacokinetic profiling, and interaction studies with human cell lines. The results from these experiments will provide critical data for regulatory submissions and eventual clinical trials.

The future prospects for this compound are promising, given its multifaceted biological activities and structural versatility. Further research is needed to fully understand its therapeutic potential and optimize its pharmacological properties. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential in advancing this compound towards clinical application.